Methyl 6-bromobenzo[d]isothiazole-3-carboxylate

• Molecular Formula: C9H6BrNO2S
• Molecular Weight: 272.12 g/mol
• IUPAC Name: methyl 6-bromo-1,2-benzothiazole-3-carboxylate
• InChI: InChI=1S/C9H6BrNO2S/c1-13-9(12)8-6-3-2-5(10)4-7(6)14-11-8/h2-4H,1H3
• InChI Key: SYHZKIFISNPPNF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NSC2=C1C=CC(=C2)Br

Description

Methyl 6-bromobenzo[d]isothiazole-3-carboxylate is a useful research compound. Its molecular formula is C9H6BrNO2S and its molecular weight is 272.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromobenzo[d]isothiazole-3-carboxylic acid (1.0 g, 3.89 mmol) in methanol (15 mL), thionyl chloride (0.92 g, 7.74 mmol) is added slowly at room temperature and the solution is stirred at 80° C. for 14 h. Cool the mixture to room temperature and concentrate to give 1.0 g (95%) of the title compound as a light brown solid. 1H NMR (400 MHz, MeOD) δ 4.04 (s, 3H), 7.73 (dd, J=8.8, 1.6 Hz, 1H), 8.41 (s, 1H), 8.61 (d, J=8.8 Hz, 1H).